Cas no 2680854-26-4 (3-{(oxolan-2-yl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-{(oxolan-2-yl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680854-26-4
• MF: C₁₂H₁₉NO₅
• MW: 257.282963991165
• CID: 5651207
• PubChem ID: 165911302
• Update Time: 2025-08-05

3-{(oxolan-2-yl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680854-26-4
• EN300-28280273
• 3-{[(oxolan-2-yl)methyl][(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 3-{(oxolan-2-yl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C12H19NO5/c1-2-7-18-12(16)13(6-5-11(14)15)9-10-4-3-8-17-10/h2,10H,1,3-9H2,(H,14,15)
• InChI Key： AAKBEASHNKVSKM-UHFFFAOYSA-N
• SMILES： O1CCCC1CN(C(=O)OCC=C)CCC(=O)O

Computed Properties

• Exact Mass: 257.12632271g/mol
• Monoisotopic Mass: 257.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-{(oxolan-2-yl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to 3-{(oxolan-2-yl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680854-26-4)

3-{(oxolan-2-yl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2680854-26-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as oxolane, prop-2-enyl, and carbamoyl moieties. The presence of these motifs not only endows the molecule with unique chemical properties but also opens up diverse possibilities for its application in drug discovery and medicinal chemistry.

The structural complexity of 3-{(oxolan-2-yl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid makes it a promising candidate for further exploration in the development of novel therapeutic agents. The oxolane ring, a five-membered heterocyclic ether, is known for its stability and flexibility, which can be leveraged to design molecules with enhanced binding affinity and selectivity. Additionally, the prop-2-enyl (allyl) group introduces a degree of unsaturation that can be exploited in various synthetic transformations, including cross-coupling reactions and polymerization processes.

In recent years, there has been growing interest in the development of bioconjugates and peptidomimetics that incorporate non-natural amino acids to modulate biological pathways. The carbamoyl group in 3-{(oxolan-2-yl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid serves as a versatile handle for the introduction of such modifications. This functionality allows for the synthesis of peptide analogs with altered pharmacokinetic properties, improved solubility, or enhanced metabolic stability. Such attributes are crucial for the design of next-generation biopharmaceuticals that require prolonged circulation or targeted delivery to specific tissues.

One of the most compelling aspects of 3-{(oxolan-2-yl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid is its potential utility in the field of enzyme inhibition. The compound's structural features suggest that it may interact with active sites of enzymes involved in critical metabolic pathways. For instance, the oxolane ring could mimic natural substrates or transition states, while the carbamoyl moiety could serve as a hydrogen bond acceptor or participate in hydrophobic interactions. Such interactions are essential for designing high-affinity inhibitors that can disrupt pathogenic processes or enhance therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds for their biological activity. These tools have been instrumental in predicting how 3-{(oxolan-2-yl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid might interact with biological targets, such as proteins or nucleic acids. By leveraging machine learning algorithms and large-scale databases, researchers can identify promising scaffolds for further optimization. This approach has already led to the discovery of several lead compounds with therapeutic potential, including those targeting cancer, inflammation, and infectious diseases.

The synthesis of 3-{(oxolan-2-yl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure regioselectivity and functional group compatibility during multi-step syntheses. However, recent innovations in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have made it possible to construct complex molecules with greater efficiency and precision. These advancements have not only streamlined the production process but also expanded the scope of possible derivatives.

In conclusion, 3-{(oxolan-2-yl)methyl(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2680854-26-4) represents a fascinating example of how structural complexity can be harnessed to develop novel therapeutics. Its unique combination of functional groups makes it a versatile building block for drug discovery efforts aimed at addressing unmet medical needs. As research in this area continues to progress, it is likely that additional applications and derivatives will emerge, further solidifying its importance in modern medicinal chemistry.